Cas no 926-36-3 (4,4-Dimethylpentanal (Technical Grade))

• Product Name: 4,4-Dimethylpentanal (Technical Grade)
• CAS No: 926-36-3
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 753094
• PubChem ID: 11062343
• Update Time: 2025-10-31

4,4-Dimethylpentanal (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Pentanal, 4,4-dimethyl-
• 4,4-dimethylpentanal
• 4,4-dimethyl-pentan-1-al
• DTXSID00453698
• 4,4-Dimethylpentanal (Technical Grade)
• AKOS013286194
• DZWACSVTJIDBDB-UHFFFAOYSA-N
• 4,4-dimethyl pentanal
• SCHEMBL269537
• EN300-179328
• 926-36-3

• Inchi： 1S/C7H14O/c1-7(2,3)5-4-6-8/h6H,4-5H2,1-3H3
• InChI Key： DZWACSVTJIDBDB-UHFFFAOYSA-N
• SMILES： O=CCCC(C)(C)C

Computed Properties

• Exact Mass: 114.104465066g/mol
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 68.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4,4-Dimethylpentanal (Technical Grade)

Introduction to 4,4-Dimethylpentanal (Technical Grade) and Its Applications

4,4-Dimethylpentanal (Technical Grade), with the CAS number 926-36-3, is a significant organic compound that has garnered attention in various scientific and industrial applications. This aldehyde, characterized by its four carbon atoms with two methyl groups attached to the second carbon, exhibits unique chemical properties that make it valuable in synthetic chemistry, fragrance formulation, and as an intermediate in pharmaceutical synthesis. The technical grade of this compound ensures a certain level of purity suitable for industrial processes while maintaining cost-effectiveness.

The structure of 4,4-Dimethylpentanal (CAS no. 926-36-3) consists of a five-carbon chain with two methyl substituents on the second carbon, giving it a branched aldehyde group. This structural configuration imparts distinct reactivity patterns, making it a versatile building block in organic synthesis. The compound’s ability to undergo oxidation to form carboxylic acids or reduction to form alcohols underscores its importance in chemical transformations.

In recent years, research has highlighted the role of branched aldehydes like 4,4-Dimethylpentanal in the development of novel synthetic pathways. For instance, studies have demonstrated its utility in the synthesis of complex cyclic compounds through aldol condensation reactions. These reactions are particularly relevant in the pharmaceutical industry, where cyclic structures are prevalent in bioactive molecules. The technical grade of 4,4-Dimethylpentanal provides researchers with a reliable starting material for such reactions, ensuring reproducibility and scalability.

The fragrance industry has also recognized the potential of 4,4-Dimethylpentanal due to its aromatic properties. Aldehydes are well-known for their contribution to fruity and floral scents, and 4,4-Dimethylpentanal is no exception. Its specific olfactory profile makes it a valuable component in perfumes and flavorings. Additionally, the technical grade formulation allows for controlled dosing and blending with other aroma compounds, enabling perfumers to create sophisticated scent compositions.

Pharmaceutical applications of 4,4-Dimethylpentanal (CAS no. 926-36-3) are expanding as researchers explore new drug candidates. The compound’s reactivity allows for modifications that can lead to bioactive molecules with therapeutic potential. For example, derivatives of this aldehyde have been investigated for their antimicrobial and anti-inflammatory properties. The technical grade specification ensures that researchers receive a consistent product quality, which is crucial for experimental reproducibility in drug discovery.

The industrial production of 4,4-Dimethylpentanal involves catalytic processes that convert precursor chemicals into the desired product. Advances in catalytic technology have improved the efficiency and selectivity of these reactions, reducing byproduct formation and energy consumption. This aligns with global trends toward sustainable chemical manufacturing practices. The technical grade version of the compound reflects these advancements by providing a product that meets stringent quality standards while being environmentally conscious.

In conclusion, 4,4-Dimethylpentanal (Technical Grade) (CAS no. 926-36-3) is a multifaceted compound with broad applications across synthetic chemistry, fragrance formulation, and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for scientists and industry professionals alike. As research continues to uncover new uses for this compound, 4,4-Dimethylpentanal will undoubtedly remain at the forefront of chemical innovation.